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  3. (1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid
(1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid (1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid Strongylophorine 8 is a natural product found in Petrosia durissima with data available.
Brand Name: Vulcanchem
CAS No.: 125329-09-1
VCID: VC0039363
InChI: InChI=1S/C26H38O6/c1-23-11-7-20-24(2,22(30)31)9-4-10-26(20,15-27)19(23)8-12-25(3,32)21(23)14-16-13-17(28)5-6-18(16)29/h5-6,13,19-21,27-29,32H,4,7-12,14-15H2,1-3H3,(H,30,31)/t19-,20-,21-,23+,24-,25-,26-/m0/s1
SMILES: CC12CCC3C(CCCC3(C1CCC(C2CC4=C(C=CC(=C4)O)O)(C)O)CO)(C)C(=O)O
Molecular Formula: C26H38O6
Molecular Weight: 446.584

(1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid

CAS No.: 125329-09-1

Cat. No.: VC0039363

Molecular Formula: C26H38O6

Molecular Weight: 446.584

* For research use only. Not for human or veterinary use.

(1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid - 125329-09-1

Specification

Description Strongylophorine 8 is a natural product found in Petrosia durissima with data available.
CAS No. 125329-09-1
Molecular Formula C26H38O6
Molecular Weight 446.584
IUPAC Name (1S,4aS,4bS,7S,8S,8aR,10aR)-8-[(2,5-dihydroxyphenyl)methyl]-7-hydroxy-4a-(hydroxymethyl)-1,7,8a-trimethyl-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthrene-1-carboxylic acid
Standard InChI InChI=1S/C26H38O6/c1-23-11-7-20-24(2,22(30)31)9-4-10-26(20,15-27)19(23)8-12-25(3,32)21(23)14-16-13-17(28)5-6-18(16)29/h5-6,13,19-21,27-29,32H,4,7-12,14-15H2,1-3H3,(H,30,31)/t19-,20-,21-,23+,24-,25-,26-/m0/s1
Standard InChI Key NVBLQOCYAYFOEF-VRRJBYJJSA-N
SMILES CC12CCC3C(CCCC3(C1CCC(C2CC4=C(C=CC(=C4)O)O)(C)O)CO)(C)C(=O)O

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